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Compound of Interest

4-Phenylthiazole-2-
Compound Name:
carbohydrazide

Cat. No.: B15250861

Get Quote

Executive Summary

Compound: 4-Phenylthiazole-2-carbohydrazide CAS Registry Number: (Analogous esters:
59020-44-9) Molecular Formula:

Exact Mass: 219.0466 Da[1]

4-Phenylthiazole-2-carbohydrazide is a pharmacophore integrating a thiazole ring substituted
at the 4-position with a phenyl group and at the 2-position with a carbohydrazide moiety.[1] This
specific substitution pattern is synthetically accessible via the Hantzsch thiazole synthesis
followed by hydrazinolysis. Its structural integrity is pivotal for downstream Schiff base
formation or cyclization into fused heterocycles (e.g., triazolothiazoles).

Synthetic Pathway & Logic

The synthesis follows a convergent pathway designed to ensure regioselectivity at the thiazole
ring. The core strategy employs the Hantzsch Thiazole Synthesis, reacting a

-haloketone with a thioamide derivative.
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Reaction Scheme

o Cyclization: Condensation of 2-Bromoacetophenone with Ethyl thiooxamate yields the
intermediate Ethyl 4-phenylthiazole-2-carboxylate.[1]

» Hydrazinolysis: Nucleophilic acyl substitution of the ester with Hydrazine Hydrate yields the
target carbohydrazide.
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Figure 1: Synthetic pathway for 4-Phenylthiazole-2-carbohydrazide via Hantzsch cyclization
and subsequent hydrazinolysis.[1]

Structural Elucidation Strategy

Elucidation relies on a multi-modal approach to confirm the thiazole ring formation
(regiochemistry) and the integrity of the hydrazide tail.

Infrared Spectroscopy (FT-IR)

The IR spectrum provides the first evidence of functional group transformation from ester to
hydrazide.
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Wavenumber (

Functional Group Diagnostic Feature
)
Distinct double/broad
NH /NH 3150 — 3400 absorption bands (hydrazide

N-H stretch).[1]

Strong band, shifted to lower

frequency compared to the

C=0 (Amide I) 1640 - 1680 precursor ester (~1720
).
) Characteristic ring breathing
C=N (Thiazole) 1590 - 1610
mode.
Weak stretch indicating
C-s-C 680 — 750

thiazole ring closure.[1]

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for confirming the 2,4-substitution pattern.

H NMR (DMSO-

, 400 MHz)

9.80 — 10.20 ppm (s, 1H, -CONH-): The amide proton is highly deshielded due to the
adjacent carbonyl and the electron-withdrawing thiazole ring.[1]

8.20 — 8.30 ppm (s, 1H, Thiazole H-5): This singlet is the "fingerprint" of the 4-substituted
thiazole ring. Its chemical shift confirms the 4-phenyl substitution; a 5-phenyl isomer would
show a different splitting or shift.[1]

7.85—7.95 ppm (d, 2H, Phenyl H-2',6"): Ortho protons of the phenyl ring, deshielded by the
thiazole ring current.

7.30 — 7.50 ppm (m, 3H, Phenyl H-3',4',5"): Meta and para protons.
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e 450 -5.00 ppm (br s, 2H, -NH
): Broad singlet for the terminal amine protons, exchangeable with D

O.
C NMR (DMSO-

, 100 MH2z)

e ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

~160.0 ppm (C=0): Carbonyl carbon.
e ~163.5 ppm (Thiazole C-2): Quaternary carbon attached to the carbonyl.[1]
e ~155.0 ppm (Thiazole C-4): Quaternary carbon attached to the phenyl ring.[1]

e ~118.0 ppm (Thiazole C-5): Methine carbon (CH) of the thiazole ring.

126.0 — 134.0 ppm (Phenyl Carbons): Typical aromatic signals.

Mass Spectrometry (ESI-MS)[1]

e Molecular lon (

): Expected at m/z 220.05.

e Fragmentation:
o Loss of

(31 Da)
Acylium ion (
) at m/z ~188.

o Loss of

Thiazole cation at m/z ~160.[1]
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Experimental Protocols
Protocol A: Synthesis of Ethyl 4-phenylthiazole-2-
carboxylate

o Reactants: Dissolve Ethyl thiooxamate (10 mmol) and 2-Bromoacetophenone (10 mmol) in
anhydrous ethanol (30 mL).

o Reaction: Reflux the mixture for 4—-6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

o Workup: Cool the solution to room temperature. The ester often precipitates. If not, reduce
solvent volume under vacuum and pour into ice-water.[1]

« Purification: Filter the solid and recrystallize from ethanol to yield the intermediate ester.

Protocol B: Synthesis of 4-Phenylthiazole-2-
carbohydrazide

o Reactants: Suspend Ethyl 4-phenylthiazole-2-carboxylate (5 mmol) in ethanol (20 mL).
o Addition: Add Hydrazine hydrate (99%, 15 mmol, 3 eq) dropwise.

o Reaction: Reflux for 3-5 hours. The solid ester will dissolve, and the product often
precipitates as a white/pale yellow solid during the reaction or upon cooling.

« |solation: Cool to 0°C. Filter the precipitate.

e Washing: Wash with cold ethanol (2 x 5 mL) and cold water (2 x 10 mL) to remove excess
hydrazine.

e Drying: Dry under vacuum at 40°C.

« Validation: Measure Melting Point (Expected: >160°C, decomposition) and obtain IR/NMR
spectra.

Elucidation Logic Flowchart

The following diagram illustrates the decision-making process for confirming the structure.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinyl-4-phenylthiazole
https://www.benchchem.com/product/b15250861/docs?utm_src=pdf-body#technical-guide-structure-elucidation-of-4-phenylthiazole-2-carbohydrazide-1
https://www.benchchem.com/product/b15250861/docs?utm_src=pdf-body#technical-guide-structure-elucidation-of-4-phenylthiazole-2-carbohydrazide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Crude Product

FT-IR Analysis
Check for C=0 (1650) and NH (3300)

NH2/NH
Present?

Mass Spectrometry
Check [M+H]+ = 220

1H NMR Analysis No (Ester remaining)

Thiazole H-5
Singlet?

Yes (8.2 ppm) No (Regioisomer?)

Structure Confirmed:
4-Phenylthiazole-2-carbohydrazide

Re-evaluate Synthesis

(Check Ester Hydrolysis)

Click to download full resolution via product page

Figure 2: Logical workflow for the structural validation of the target carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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